6-chloro-9-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C23H24ClNO5
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 6-chloro-9-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C23H24ClNO5/c1-4-15-10-21(26)30-22-16(15)11-18(24)23-17(22)12-25(13-29-23)8-7-14-5-6-19(27-2)20(9-14)28-3/h5-6,9-11H,4,7-8,12-13H2,1-3H3
• Standard InChI Key: LPYHSZYMJMCBKT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C3CN(COC3=C(C=C12)Cl)CCC4=CC(=C(C=C4)OC)OC

Introduction

6-Chloro-9-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one is a complex organic compound belonging to the class of heterocyclic compounds. It features a unique chromeno-oxazine structure, which combines elements of both chromene and oxazine systems. This structural diversity is significant in medicinal chemistry due to its potential for diverse biological activities.

Key Structural Features:

• Molecular Formula: C23H24ClNO5

• Molecular Weight: Approximately 429.9 g/mol

• Structure: Includes a chlorinated chromene framework with a dimethoxy-substituted phenyl group

Chemical Reactions:

• The compound can undergo various chemical reactions typical of heterocycles, including nucleophilic substitution and electrophilic addition reactions.

• Analytical techniques such as High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for monitoring reaction progress and characterizing products.

Biological Activities and Potential Applications

Compounds similar to 6-chloro-9-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one have been studied for their potential biological activities. These include activities against various cancer cell lines and possible anti-inflammatory properties. The unique combination of structural features in this compound may confer distinct biological activities not observed in other similar compounds.

Potential Applications:

• Medicinal Chemistry: Due to its chromeno-oxazine structure, it holds potential in the development of novel therapeutic agents.

• Pharmacology: Interaction studies are crucial for understanding its pharmacodynamics and pharmacokinetics.

Comparison with Related Compounds

Compound Name	Structure Features	Biological Activity
6-Chloro-9-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one	Chromeno-oxazine structure with chloro and dimethoxyphenyl groups	Potential anti-cancer and anti-inflammatory activities
7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-benzodiazepin-2-one	Benzodiazepine scaffold	Sedative and anxiolytic
(Z)-2-(furan-2-ylmethylene)-8-(2-(thiophen-2-yl)ethyl)-8,9-dihydro-2H-benzofuro[7,6-e]oxazin	Furan and thiophene substituents	Anticancer properties